O-tert-Butyl-2-hydroxy Efavirenz-d5: A Technical Guide for Drug Development Professionals
O-tert-Butyl-2-hydroxy Efavirenz-d5: A Technical Guide for Drug Development Professionals
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
O-tert-Butyl-2-hydroxy Efavirenz-d5 is a stable, deuterium-labeled derivative of the non-nucleoside reverse transcriptase inhibitor (NNRTI), Efavirenz (B1671121). Its chemical synonym is tert-Butyl (4-Chloro-2-(4-cyclopropyl-d5-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl)phenyl)carbamate[1]. This compound is not intended for therapeutic use but serves a critical role in preclinical and clinical drug development as an internal standard for quantitative bioanalytical assays[2][3]. The incorporation of five deuterium (B1214612) atoms on the cyclopropyl (B3062369) ring provides a distinct mass difference from the unlabeled Efavirenz, making it an ideal tool for mass spectrometry-based quantification in complex biological matrices. This guide provides a comprehensive overview of its chemical properties, a postulated synthesis pathway, its application in experimental protocols, and the relevant metabolic context of its parent compound, Efavirenz.
Chemical Properties
O-tert-Butyl-2-hydroxy Efavirenz-d5 is characterized by an open-ring structure derived from Efavirenz, with the amine functionally protected by a tert-butoxycarbonyl (Boc) group. This structural modification enhances its stability and defines its utility as an internal standard.
| Property | Value | Reference |
| Molecular Formula | C18H14D5ClF3NO3 | [1] |
| Molecular Weight | 394.83 g/mol | [1] |
| Synonym | tert-Butyl (4-Chloro-2-(4-cyclopropyl-d5-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl)phenyl)carbamate | [1] |
| Physical Form | Solid | Inferred from commercial listings |
| Purity | High (typically >98%) | Inferred from use as a reference standard |
Postulated Synthesis
While specific synthetic procedures for O-tert-Butyl-2-hydroxy Efavirenz-d5 are not publicly detailed, a plausible multi-step synthesis can be postulated based on established organic chemistry principles and known syntheses of Efavirenz and related analogs. The synthesis would logically start from a deuterated precursor and involve the key steps of forming the trifluoromethylated alcohol and subsequent Boc protection of the aniline (B41778) nitrogen.
Experimental Protocol: Postulated Synthesis
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Synthesis of Deuterated Cyclopropylacetylene (d5): The synthesis would begin with the preparation of cyclopropylacetylene-d5. This could be achieved through methods such as the deuteration of a suitable cyclopropane (B1198618) precursor followed by the introduction of the acetylene (B1199291) moiety.
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Lithiation and Addition to a Ketone Precursor: Cyclopropylacetylene-d5 would be deprotonated using a strong base like n-butyllithium to form the lithium acetylide. This nucleophile is then added to a trifluoroacetylated aniline precursor, 2-(trifluoroacetyl)-4-chloroaniline. This step creates the characteristic trifluoromethyl alcohol core of the molecule.
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Boc Protection: The final step involves the protection of the aniline nitrogen with a tert-butoxycarbonyl (Boc) group. This is typically achieved by reacting the amino alcohol intermediate with di-tert-butyl dicarbonate (B1257347) (Boc)2O in the presence of a suitable base, such as triethylamine (B128534) or sodium bicarbonate, in an aprotic solvent like tetrahydrofuran (B95107) (THF) or dichloromethane.
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Purification: The final product would be purified using standard techniques such as column chromatography on silica (B1680970) gel to yield O-tert-Butyl-2-hydroxy Efavirenz-d5 of high purity.
Application as an Internal Standard in Bioanalytical Methods
The primary application of O-tert-Butyl-2-hydroxy Efavirenz-d5 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of Efavirenz in biological samples such as plasma, serum, or tissue homogenates. Its deuterated nature ensures it co-elutes with the analyte (Efavirenz) but is detected at a different mass-to-charge ratio (m/z), allowing for accurate correction of variations in sample preparation, injection volume, and ionization efficiency.
Experimental Protocol: Quantification of Efavirenz in Human Plasma
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Sample Preparation:
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To 100 µL of human plasma, add 10 µL of a working solution of O-tert-Butyl-2-hydroxy Efavirenz-d5 (e.g., 1 µg/mL in methanol) as the internal standard.
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Perform protein precipitation by adding 300 µL of acetonitrile (B52724).
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Vortex the mixture for 1 minute, followed by centrifugation at 10,000 x g for 10 minutes to pellet the precipitated proteins.
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Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.
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Reconstitute the residue in 100 µL of the mobile phase.
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LC-MS/MS Analysis:
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Liquid Chromatography:
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Column: A suitable C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).
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Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
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Flow Rate: 0.4 mL/min.
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Injection Volume: 10 µL.
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Tandem Mass Spectrometry:
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Ionization Mode: Electrospray Ionization (ESI), positive mode.
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Multiple Reaction Monitoring (MRM) Transitions:
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Efavirenz: Monitor the transition of the parent ion to a specific product ion.
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O-tert-Butyl-2-hydroxy Efavirenz-d5: Monitor the transition of its deuterated parent ion to a corresponding product ion.
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The specific m/z transitions would need to be optimized for the instrument used.
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Quantification:
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A calibration curve is constructed by plotting the ratio of the peak area of Efavirenz to the peak area of the internal standard against the concentration of Efavirenz standards.
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The concentration of Efavirenz in the unknown samples is then determined from this calibration curve.
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Metabolic Context of Efavirenz
Understanding the metabolism of Efavirenz is crucial for interpreting pharmacokinetic data. Efavirenz is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP) enzyme system.
The major metabolic pathway is the hydroxylation of Efavirenz to 8-hydroxyefavirenz, a reaction predominantly catalyzed by CYP2B6[4][5]. This primary metabolite is pharmacologically inactive against HIV but has been associated with some of the neuropsychiatric side effects of the drug[5][6]. Other minor pathways include the formation of 7-hydroxyefavirenz (B1416612) by CYP2A6[4]. These hydroxylated metabolites are subsequently conjugated with glucuronic acid (glucuronidation) to form more water-soluble compounds that are excreted in the urine[4][7]. The use of a stable isotope-labeled internal standard like O-tert-Butyl-2-hydroxy Efavirenz-d5 is essential for accurately tracking the parent drug concentration in the presence of these various metabolites.
References
- 1. Mass Spectrometry Imaging Reveals Heterogeneous Efavirenz Distribution within Putative HIV Reservoirs - PMC [pmc.ncbi.nlm.nih.gov]
- 2. A concise flow synthesis of efavirenz - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. ClinPGx [clinpgx.org]
- 4. firescholars.seu.edu [firescholars.seu.edu]
- 5. Inclusion Compound of Efavirenz and γ-Cyclodextrin: Solid State Studies and Effect on Solubility - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Quantification of Efavirenz Hydroxymetabolites in Human Plasma Using LC-HRMS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
